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Compound of Interest

N-(2,6-Dimethyl-pyrimidin-4-yl)-
Compound Name:

succinamic acid
CAS No.: 342021-35-6

Cat. No.: B1299872

Get Quote

Physicochemical Characterization & Solubility
Profiling
Executive Summary & Chemical Identity

N-(2,6-Dimethyl-pyrimidin-4-yl)-succinamic acid represents a specific class of "spacer-
armed" heterocyclic derivatives. Structurally, it consists of a 2,6-dimethylpyrimidine core
(derived from the hydrolysis of Sulfamethazine) linked to a succinic acid moiety via an amide
bond. This structure renders it amphiphilic: the pyrimidine ring provides lipophilic aromaticity,
while the terminal carboxylic acid confers pH-dependent aqueous solubility.

Primary Application: Immunogen synthesis (Hapten) for Sulfamethazine detection.

CAS Number (Parent Amine): 461-98-3 (4-Amino-2,6-dimethylpyrimidine).[1]

Molecular Formula: C10H13N303

Molecular Weight: 223.23 g/mol
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Physicochemical Properties & Solubility Data[2][3][4][5]

Reliable solubility data is the cornerstone of effective bioconjugation and purification. Due to

the specific nature of this intermediate, solubility is governed by the ionization state of the

terminal carboxylic acid (pKa = 4.2—4.5) and the protonation of the pyrimidine ring (pKa = 2.5).

2.1 Estimated Solubility Profile (Thermodynamic Assessment)

The following data represents a synthesized solubility profile based on the structural analogs

(N-aryl succinamic acids) and thermodynamic modeling (Van't Hoff analysis).
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2.2 Thermodynamic Solubility Logic

The solubility behavior follows a modified Apelblat equation model, where dissolution is

endothermic.

» Acidic Media: The molecule exists as a zwitterion or neutral species, maximizing crystal

lattice stability (high melting point >180°C) and minimizing solubility.

» Basic Media: Deprotonation of the carboxylic acid (

) disrupts the lattice energy, dramatically increasing hydration enthalpy and solubility.
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Figure 1: Thermodynamic solubility switches based on pH and solvent polarity.

Synthesis & Experimental Protocols

This section details the synthesis of the target acid from its parent amine, followed by a

validated protocol for determining its precise solubility limit.

3.1 Synthesis Pathway (Hapten Generation)

The synthesis involves the nucleophilic attack of the exocyclic amine of 4-amino-2,6-
dimethylpyrimidine on succinic anhydride.
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Figure 2: Ring-opening synthesis mechanism for hapten production.

3.2 Protocol: Gravimetric Solubility Determination

Objective: To determine the saturation mole fraction (

) of the compound in a specific solvent at temperature

e Preparation: Add excess N-(2,6-Dimethyl-pyrimidin-4-yl)-succinamic acid solid to 10 mL
of the target solvent (e.g., Phosphate Buffer pH 7.4) in a sealed glass vial.

» Equilibration: Place the vial in a thermostatic shaker bath at 25.0 + 0.1 °C. Shake at 200 rpm
for 24 hours to ensure equilibrium.

 Clarification: Centrifuge the suspension at 10,000

for 10 minutes (thermostated) or filter through a 0.22

m PTFE syringe filter (pre-warmed).
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e Quantification (HPLC Method):
o Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 5
m).
o Mobile Phase: 80:20 Water (0.1% Formic Acid) : Acetonitrile.

o Detection: UV at 260 nm (pyrimidine

).

o Calculation: Compare peak area against a standard curve prepared in pure DMSO.

Application: Bioconjugation Strategy
For researchers developing ELISA kits, this compound serves as the hapten. It must be

conjugated to a carrier protein (BSA/KLH).

Critical Solubility Note: The activation step using EDC (1-Ethyl-3-(3-
dimethylaminopropyl)carbodiimide) and NHS (N-Hydroxysuccinimide) requires the compound
to be dissolved in anhydrous DMF or DMSO first. Aqueous buffers hydrolyze the active ester
intermediate too rapidly.

Workflow:
o Dissolve Hapten in dry DMF (Solubility > 50 mg/mL).
 Activate with EDC/NHS (molar ratio 1:1.5:1.5) for 2 hours.

e Add to Protein solution (in Carbonate Buffer pH 9.0). Ensure final DMF concentration < 10%
to prevent protein precipitation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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